Cas no 501000-70-0 (Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-[[1-(2-methoxyethyl)-4-piperidinyl]methyl]-)

• Product name: Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-[[1-(2-methoxyethyl)-4-piperidinyl]methyl]-
• CAS No: 501000-70-0
• MF: C₂₇H₃₈N₆O₂
• MW: 478.629625797272
• CID: 1557477
• PubChem ID: 10162742

Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-[[1-(2-methoxyethyl)-4-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-[[1-(2-methoxyethyl)-4-piperidinyl]methyl]-
• N-[[2-Cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-[[1-(2-methoxyethyl)-4-piperidinyl]methyl]benzamide
• CHEMBL228739
• 501000-70-0
• SCHEMBL4577117
• DTXSID401106118

• Inchi： InChI=1S/C27H38N6O2/c1-27(2,3)19-31-25-23(17-29-24(16-28)32-25)18-30-26(34)22-7-5-20(6-8-22)15-21-9-11-33(12-10-21)13-14-35-4/h5-8,17,21H,9-15,18-19H2,1-4H3,(H,30,34)(H,29,31,32)
• InChI Key： QRMKNPPNLBWPRP-UHFFFAOYSA-N
• SMILES： CC(C)(C)CNC1=NC(=NC=C1CNC(=O)C2=CC=C(C=C2)CC3CCN(CC3)CCOC)C#N

Computed Properties

• Exact Mass: 478.30594
• Monoisotopic Mass: 478.30562448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.17